Cas no 2061996-65-2 ((R)-1-(6-fluoropyridin-2-yl)ethanamine)

• Product Name: (R)-1-(6-fluoropyridin-2-yl)ethanamine
• CAS No: 2061996-65-2
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• MDL: MFCD30717718
• CID: 4635826
• PubChem ID: 127264666
• Update Time: 2025-09-21

(R)-1-(6-fluoropyridin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(6-FLUORO(2-PYRIDYL))ETHYLAMINE DIHYDROCHLORIDE
• (1R)-1-(6-FLUORO(2-PYRIDYL))ETHYLAMINE
• (1R)-1-(6-FLUORO(2-PYRIDYL))ETHYLAMINE HYDROCHLRIDE
• (R)-1-(6-fluoropyridin-2-yl)ethanamine
• (1R)-1-(6-Fluoro(2-pyridyl))ethylamine 2hcl
• (R)-1-(6-Fluoropyridin-2-yl)ethanamine dihydrochloride
• MFCD30717718
• (1R)-1-(6-fluoropyridin-2-yl)ethanamine;dihydrochloride
• (1R)-1-(6-FLUOROPYRIDIN-2-YL)ETHANAMINE DIHYDROCHLORIDE
• (R)-1-(6-Fluoropyridin-2-yl)ethanaminedihydrochloride
• GS-7209
• (1R)-1-(6-fluoropyridin-2-yl)ethan-1-amine dihydrochloride
• (R)-1-(6-FLUOROPYRIDIN-2-YL)ETHAN-1-AMINE DIHYDROCHLORIDE
• AKOS030633013
• Y11175
• 2061996-65-2

• MDL： MFCD30717718
• Inchi： 1S/C7H9FN2.ClH/c1-5(9)6-3-2-4-7(8)10-6;/h2-5H,9H2,1H3;1H/t5-;/m1./s1
• InChI Key： KRZXUDJJKFDGGT-NUBCRITNSA-N
• SMILES： [C@@H](C1=CC=CC(F)=N1)(N)C.Cl

Computed Properties

• Exact Mass: 212.0283319g/mol
• Monoisotopic Mass: 212.0283319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų